Cas no 923026-31-7 (Acetic acid, 2-[(1-methyl-3-phenyl-2-propyn-1-yl)oxy]-)

• Product Name: Acetic acid, 2-[(1-methyl-3-phenyl-2-propyn-1-yl)oxy]-
• CAS No: 923026-31-7
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 753568
• PubChem ID: 71423534
• Update Time: 2025-04-19

Acetic acid, 2-[(1-methyl-3-phenyl-2-propyn-1-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[(1-methyl-3-phenyl-2-propyn-1-yl)oxy]-
• 2-(4-phenylbut-3-yn-2-yloxy)acetic acid
• 923026-31-7
• DTXSID60842347
• [(4-Phenylbut-3-yn-2-yl)oxy]acetic acid

• Inchi： 1S/C12H12O3/c1-10(15-9-12(13)14)7-8-11-5-3-2-4-6-11/h2-6,10H,9H2,1H3,(H,13,14)
• InChI Key： HCAQEDYNQXECSP-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C(C#CC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų